2-(2-chlorophenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
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Description
2-(2-chlorophenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C20H16ClN5O3 and its molecular weight is 409.83. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Hydrogen Bonding
Research on compounds structurally related to "2-(2-chlorophenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide" has focused on understanding their crystal structures and hydrogen bonding. For example, studies on anticonvulsant enaminones have detailed their crystal structures, noting the importance of hydrogen bonding in determining their conformations and interactions. Such structural analyses are crucial for designing molecules with desired physical and chemical properties for pharmaceutical applications (Kubicki, Bassyouni, & Codding, 2000).
Antimicrobial Activity
Several related compounds have been synthesized and evaluated for their antimicrobial properties. For instance, a study on clubbed quinazolinone and 4-thiazolidinone compounds revealed significant in vitro antibacterial and antifungal activities. Such research highlights the potential of purine derivatives in developing new antimicrobial agents, which could be an area of interest for "this compound" (Desai, Dodiya, & Shihora, 2011).
Synthesis and Characterization
The synthesis and characterization of purine derivatives, including their reactions with various nucleophiles, are key areas of research. These studies provide foundational knowledge for synthetic chemistry, enabling the creation of a wide range of compounds for further evaluation in biological systems. The exploration of cross-coupling reactions and the synthesis of acyclic nucleotide analogues are examples of how purine chemistry is advanced to explore new therapeutic agents (Tanji, Kubota, Yamamoto, & Higashino, 1987).
Electrochemical and Photoluminescence Properties
Studies on aromatic polyamides with pendent groups related to the purine structure have shown interesting electrochemical and photoluminescence properties. These materials exhibit strong UV-vis absorption and photoluminescence, indicating potential applications in electronic devices, sensors, and optoelectronic technologies. The ability to undergo reversible oxidation and exhibit electrochromic behavior makes these compounds attractive for developing new electronic materials (Chang & Liou, 2008).
Properties
IUPAC Name |
2-(2-chlorophenyl)-9-(4-ethoxyphenyl)-8-oxo-7H-purine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClN5O3/c1-2-29-12-9-7-11(8-10-12)26-19-16(24-20(26)28)15(17(22)27)23-18(25-19)13-5-3-4-6-14(13)21/h3-10H,2H2,1H3,(H2,22,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MELFNASPLMWNDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.